Cas no 2640835-27-2 (4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide)
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2640835-27-2
- AKOS040717927
- F6709-5520
- 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
- 4-[[1-[(5-Bromo-2-thienyl)methyl]-3-azetidinyl]oxy]-2-pyridinecarboxamide
-
- Inchi: 1S/C14H14BrN3O2S/c15-13-2-1-11(21-13)8-18-6-10(7-18)20-9-3-4-17-12(5-9)14(16)19/h1-5,10H,6-8H2,(H2,16,19)
- InChI Key: YJXSAIQLPVVEBD-UHFFFAOYSA-N
- SMILES: C1(C(N)=O)=NC=CC(OC2CN(CC3SC(Br)=CC=3)C2)=C1
Computed Properties
- Exact Mass: 366.99901g/mol
- Monoisotopic Mass: 366.99901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- Density: 1.619±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 510.6±50.0 °C(Predicted)
- pka: 14.79±0.50(Predicted)
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6709-5520-2μmol |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-5μmol |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-10μmol |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-20μmol |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-1mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-2mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-3mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-4mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-5mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6709-5520-10mg |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide |
2640835-27-2 | 10mg |
$118.5 | 2023-09-07 |
4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
Exploring the Potential of 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2640835-27-2) in Modern Drug Discovery
In the rapidly evolving field of medicinal chemistry, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS No. 2640835-27-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features combining a pyridine-2-carboxamide core with a 5-bromothiophene moiety, is being investigated for its potential applications in targeted therapies. Researchers are particularly intrigued by its modular design, which allows for precise modifications to enhance bioavailability and binding affinity.
The compound’s azetidine ring and thiophene derivatives are key structural elements that contribute to its pharmacological profile. These features align with current trends in drug discovery, where heterocyclic compounds are prioritized for their versatility in interacting with biological targets. As the pharmaceutical industry shifts toward personalized medicine, molecules like 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide are gaining attention for their potential to address unmet medical needs, particularly in oncology and neurology.
One of the most searched questions in AI-driven drug development is: "How do small molecules like 2640835-27-2 improve drug selectivity?" This compound’s design offers insights into this query. The bromothiophene group enhances lipophilicity, potentially improving membrane permeability, while the pyridine carboxamide fragment may facilitate hydrogen bonding with target proteins. Such properties are critical for reducing off-target effects—a major focus in precision medicine today.
From a synthetic chemistry perspective, the incorporation of a 5-bromothiophen-2-yl unit into the azetidin-3-yl scaffold demonstrates innovative strategies in fragment-based drug design. This approach resonates with the growing demand for "covalent inhibitors" and "allosteric modulators," terms frequently searched in academic and industrial research databases. The compound’s CAS No. 2640835-27-2 is often referenced in patents exploring kinase inhibition, reflecting its relevance in cutting-edge therapeutic development.
Beyond its molecular attributes, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide exemplifies the intersection of computational modeling and wet-lab experimentation. With AI platforms increasingly used to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, this compound serves as a case study for validating in silico predictions. Searches like "role of azetidine in CNS drug delivery" highlight its potential in crossing the blood-brain barrier—a hot topic in neurodegenerative disease research.
Environmental and regulatory considerations also shape the discourse around such compounds. The bromo substituent’s stability and metabolic fate are subjects of ongoing studies, aligning with the pharmaceutical industry’s emphasis on green chemistry. Researchers are investigating whether the thiophene ring’s halogenation pattern affects biodegradability, a concern frequently raised in sustainable drug development forums.
In conclusion, 4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide represents a compelling example of modern medicinal chemistry’s ingenuity. Its structural complexity and potential therapeutic applicability make it a subject of persistent exploration, particularly in contexts where molecular specificity and synthetic innovation converge. As the scientific community continues to decode its full potential, this compound may well become a cornerstone in next-generation therapeutics.
2640835-27-2 (4-({1-[(5-bromothiophen-2-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)